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Compound of Interest

Compound Name: Pbdb-T-SF

Cat. No.: B15958001

Get Quote

For researchers and scientists at the forefront of organic electronics, the polymer donor PBDB-
T-SF stands as a critical component in the development of high-performance organic solar cells

(OSCs). Its fluorinated backbone contributes to enhanced charge carrier transport and

improved photovoltaic performance.[1] However, the performance of this polymer can vary

depending on the supplier, owing to differences in synthesis and purification processes that

affect properties like molecular weight, purity, and polydispersity. This guide provides an

objective comparison of PBDB-T-SF from different sources, supported by experimental data, to

aid in the selection of the optimal material for your research needs.

Supplier Specifications: A Side-by-Side Look
A crucial first step in selecting a PBDB-T-SF supplier is to compare the material specifications

they provide. While not an exhaustive list, the following table summarizes key parameters from

prominent chemical suppliers. It is important to note that batch-to-batch variability is inherent in

polymer synthesis, and the values presented are typical specifications.
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Supplier
Product
Name/Syno
nym

Molecular
Weight
(Mw)

Polydispers
ity Index
(PDI)

Purity Notes

Sigma-

Aldrich

PBDB-T-SF,

OS0130,

PDBD-TSF

≥80,000

g/mol [2]
~2.5[3] Not specified

Provides

HOMO/LUM

O levels and

solubility

information.

[3]

Alfa

Chemistry

PBDB-T-SF,

OS0130,

PDBD-TSF

Not specified Not specified
Quality Level:

100

Lists

performance

data from

literature for

devices made

with their

material.[4]

Ossila PBDB-T-SF

Average Mw

of 50,100

g/mol

reported in a

study using

their material.

[5]

Not specified

Purified by

Soxhlet

extraction.

Provides

batch-specific

GPC data.

Photovoltaic Performance: A Review of
Experimental Data
The ultimate test of PBDB-T-SF lies in its performance within a functional organic solar cell.

The following table compiles data from various studies, showcasing the power conversion

efficiencies (PCE) and other key photovoltaic parameters achieved with PBDB-T-SF in

combination with different non-fullerene acceptors. While the specific supplier is not always

mentioned in publications, this data provides a realistic range of expected performance.
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Acceptor
Device
Architect
ure

Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%)
Referenc
e

IT-4F

ITO/ZnO/A

ctive

Layer/MoO

3/Al

0.88 20.50 71.9 13.1 [6]

NCBDT-

4Cl

Not

specified
0.85 22.35 74.3 >14 [7]

ITIC

ITO/ZnO/P

BDB-

T:ITIC/MoO

3/Al

Not

specified

Not

specified

Not

specified
>12 [8]

INTIC

ITO/ZnO/A

ctive

Layer/MoO

3/Ag

0.84 19.42 67.89 11.08 [9][10]

Experimental Protocols: A Guide to Characterization
To ensure reproducible results and enable meaningful comparisons, standardized experimental

protocols are essential. Below are detailed methodologies for key experiments typically

performed to evaluate the performance of PBDB-T-SF.

Organic Solar Cell Fabrication
A common device architecture for testing PBDB-T-SF is the inverted structure, which generally

offers improved stability.

Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol.

Electron Transport Layer (ETL): A thin layer of zinc oxide (ZnO), typically around 30 nm, is

deposited onto the ITO substrate. This can be achieved by spin-coating a ZnO nanoparticle

solution followed by annealing.
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Active Layer Deposition: The PBDB-T-SF is blended with a suitable non-fullerene acceptor

(e.g., IT-4F, ITIC) in a 1:1 weight ratio in a solvent like chlorobenzene, often with a

processing additive such as 1,8-diiodooctane (DIO).[1][8] This solution is then spin-coated

onto the ETL to form the active layer, with a typical thickness of 100-200 nm.[7][8]

Hole Transport Layer (HTL): A layer of Molybdenum oxide (MoO3), usually 10 nm thick, is

thermally evaporated on top of the active layer.[8]

Electrode Deposition: Finally, a top electrode of aluminum (Al) or silver (Ag), around 100 nm

thick, is deposited via thermal evaporation.[8][9]

Device Characterization
The performance of the fabricated solar cells is evaluated under standard testing conditions.

Current Density-Voltage (J-V) Measurement: The J-V characteristics are measured under

simulated AM 1.5G solar illumination at 100 mW/cm2. From this measurement, the key

parameters of Voc, Jsc, FF, and PCE are extracted.

External Quantum Efficiency (EQE): EQE measurements are performed to determine the

wavelength-dependent efficiency of photon-to-electron conversion. The integral of the EQE

spectrum should correspond to the Jsc value obtained from the J-V measurement.

Material Characterization
Molecular Weight and Polydispersity Index: Gel Permeation Chromatography (GPC) is the

standard method for determining the molecular weight (Mw and Mn) and the polydispersity

index (PDI = Mw/Mn) of polymers.

Optical Properties: UV-Vis absorption spectroscopy is used to determine the absorption

spectrum of PBDB-T-SF films, providing insights into its light-harvesting capabilities.[1]

Morphological Characterization: Atomic Force Microscopy (AFM) is employed to investigate

the surface morphology and phase separation of the PBDB-T-SF:acceptor blend films, which

are critical for efficient charge separation and transport.[1]

Hole Mobility Measurement: The space-charge limited current (SCLC) method is a common

technique to determine the charge carrier mobility of the polymer. This involves fabricating a
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hole-only device and analyzing its J-V characteristics.

Visualizing the Process: From Light to Electricity
To better understand the fundamental processes and experimental procedures, the following

diagrams illustrate the charge generation pathway in a PBDB-T-SF based solar cell and a

typical experimental workflow.

Charge Generation in PBDB-T-SF:Acceptor Blend

1. Photon Absorption

2. Exciton Formation
(in PBDB-T-SF)

3. Exciton Diffusion
to D-A Interface

4. Charge Separation

5. Charge Transport

6. Charge Collection
at Electrodes

Click to download full resolution via product page

Caption: The process of converting light into electricity in an organic solar cell.
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Experimental Workflow for PBDB-T-SF Performance Evaluation

Material Preparation Device Fabrication

Characterization

Procure PBDB-T-SF
from Supplier

Prepare PBDB-T-SF:
Acceptor Blend Solution

Active Layer Spin-Coating

Substrate Cleaning

ETL Deposition (ZnO)

HTL Deposition (MoO3)

AFM Imaging SCLC Measurement

Electrode Evaporation (Al)

J-V Measurement
(AM 1.5G) EQE Measurement

Click to download full resolution via product page

Caption: A typical workflow for fabricating and characterizing PBDB-T-SF based organic solar

cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15958001/docs?utm_src=pdf-body-img#performance-showdown-a-comparative-guide-to-pbdb-t-sf-from-various-suppliers
https://www.benchchem.com/product/b15958001/docs?utm_src=pdf-body#performance-showdown-a-comparative-guide-to-pbdb-t-sf-from-various-suppliers
https://www.benchchem.com/product/b15958001?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15958001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. rrp.nipne.ro [rrp.nipne.ro]

2. scientificlabs.co.uk [scientificlabs.co.uk]

3. PBDB-T-SF Mw ≥80,000 | Sigma-Aldrich [sigmaaldrich.com]

4. semiconductor.alfachemic.com [semiconductor.alfachemic.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. ossila.com [ossila.com]

9. With PBDB-T as the Donor, the PCE of Non-Fullerene Organic Solar Cells Based on
Small Molecule INTIC Increased by 52.4% - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Performance Showdown: A Comparative Guide to
PBDB-T-SF from Various Suppliers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15958001/docs#performance-showdown-a-
comparative-guide-to-pbdb-t-sf-from-various-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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